Cas no 1806023-61-9 (2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol
• CAS No: 1806023-61-9
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4894297
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-7(9)5-6(12(14)15)3(2-13)4(10)1-11-5/h1,7,13H,2H2
• InChI Key： GTTRFUUKUJHXES-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol

2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol (CAS No. 1806023-61-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol (CAS No. 1806023-61-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its complex molecular structure, offers a range of properties that make it an attractive candidate for various therapeutic targets.

The chemical structure of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol is composed of a pyridine ring substituted with a difluoromethyl group at the 2-position, an iodine atom at the 5-position, and a nitro group at the 3-position. Additionally, the 4-position of the pyridine ring is functionalized with a methanol group. This intricate arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable tool in synthetic organic chemistry and drug design.

In terms of physical properties, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility profile can be further optimized through various solvent systems, which is crucial for its use in biological assays and pharmaceutical formulations.

The chemical reactivity of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol is influenced by its functional groups. The presence of the nitro group renders the molecule electron-deficient, making it susceptible to nucleophilic attack. The difluoromethyl group, on the other hand, introduces steric hindrance and electronic effects that can modulate the reactivity of adjacent functional groups. The iodine atom provides a handle for further chemical modifications through halogen substitution reactions, which can be leveraged to synthesize a wide range of derivatives with diverse biological activities.

In recent years, significant research efforts have been directed towards exploring the biological activities of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol. Studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit kinases such as PI3K and mTOR, which are key regulators of cell growth and survival in cancer cells. Additionally, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell activation.

The potential therapeutic applications of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol extend beyond cancer and inflammation. Research has also explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In these conditions, the compound has shown promise in reducing oxidative stress and neuroinflammation, which are key factors contributing to neuronal damage.

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. These studies have demonstrated that 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol can effectively reduce tumor growth and improve survival rates in cancer models. In inflammatory disease models, it has been shown to alleviate symptoms and improve overall health outcomes.

The safety profile of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol is another critical aspect that has been extensively investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-4-methanol (CAS No. 1806023-61-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in various disease areas.